Cas no 7661-25-8 (1-(4-bromophenyl)azetidin-2-one)

1-(4-bromophenyl)azetidin-2-one structure
7661-25-8 structure
Product Name:1-(4-bromophenyl)azetidin-2-one
CAS No:7661-25-8
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD21337972
CID:1007014
PubChem ID:12479103
Update Time:2025-04-20

1-(4-bromophenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)azetidin-2-one
    • 1-p-Bromphenyl-azetidin-2-on
    • AMY38280
    • SCHEMBL4733957
    • 1-(4-bromophenyl)-azetidin-2-one
    • D87614
    • Z1486026456
    • 2-Azetidinone, 1-(4-bromophenyl)-
    • DTXSID30499807
    • AKOS015906889
    • 7661-25-8
    • EN300-312732
    • 1-(4-bromophenyl)-2-azetidinone
    • DB-215596
    • MDL: MFCD21337972
    • Inchi: 1S/C9H8BrNO/c10-7-1-3-8(4-2-7)11-6-5-9(11)12/h1-4H,5-6H2
    • InChI Key: OWNBBRYHFWKSFA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(CC1)=O

Computed Properties

  • Exact Mass: 224.97900
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.25080

1-(4-bromophenyl)azetidin-2-one Pricemore >>

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